2-(Methylamino)-4-(methylthio)phenol
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Description
2-(Methylamino)-4-(methylthio)phenol is an aromatic compound featuring a phenol core substituted with a methylamino (-NHCH₃) group at position 2 and a methylthio (-SCH₃) group at position 4. Its molecular formula is C₈H₁₁NOS, with a molecular weight of 169.25 g/mol.
Properties
CAS No. |
1243280-82-1 |
|---|---|
Molecular Formula |
C8H11NOS |
Molecular Weight |
169.25 g/mol |
IUPAC Name |
2-(methylamino)-4-methylsulfanylphenol |
InChI |
InChI=1S/C8H11NOS/c1-9-7-5-6(11-2)3-4-8(7)10/h3-5,9-10H,1-2H3 |
InChI Key |
VYAVWEKYTZAONW-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=C(C=CC(=C1)SC)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(Methylamino)-4-(methylthio)phenol typically involves the following steps:
Nitration: The starting material, phenol, undergoes nitration to introduce a nitro group at the desired position.
Reduction: The nitro group is then reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.
Methylation: The amino group is methylated using methyl iodide or dimethyl sulfate to form the methylamino group.
Thiomethylation: Finally, the thiomethyl group is introduced using reagents like methylthiol or dimethyl disulfide under appropriate conditions.
Industrial Production Methods: Industrial production of 2-(Methylamino)-4-(methylthio)phenol may involve similar steps but on a larger scale with optimized reaction conditions to ensure high yield and purity. Continuous flow reactors and automated systems are often employed to enhance efficiency and safety.
Types of Reactions:
Oxidation: 2-(Methylamino)-4-(methylthio)phenol can undergo oxidation reactions, leading to the formation of sulfoxides or sulfones.
Reduction: The compound can be reduced to remove the methylthio group, yielding a simpler phenol derivative.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like halogens (chlorine, bromine) and nitrating agents (nitric acid) are employed under controlled conditions.
Major Products:
Oxidation: Sulfoxides and sulfones.
Reduction: Phenol derivatives.
Substitution: Halogenated or nitrated phenol compounds.
Scientific Research Applications
2-(Methylamino)-4-(methylthio)phenol has diverse applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-(Methylamino)-4-(methylthio)phenol involves its interaction with specific molecular targets. The methylamino group can participate in hydrogen bonding and electrostatic interactions, while the methylthio group can engage in hydrophobic interactions. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to various biological effects.
Comparison with Similar Compounds
4-(Methylthio)phenol
- Structure: Phenol with a methylthio group at position 4.
- Molecular Formula : C₇H₈OS.
- Key Differences: Lacks the methylamino group at position 2. The absence of the amino group reduces hydrogen-bonding capacity and basicity compared to the target compound. Applications: Found in corrosion inhibition studies (e.g., as a precursor in inhibitors like 2-[4-(methylthio)phenyl]acetohydrazide) .
4-(Methylamino)phenol Sulfate
- Structure: Phenol with a methylamino group at position 4 and a sulfate (-OSO₃H) group.
- Molecular Formula: C₇H₉NO₅S.
- Key Differences: Sulfate group increases water solubility and acidity (pKa ~1–2) compared to the methylthio group in the target compound. Positional isomerism (methylamino at position 4 vs. 2) alters steric and electronic effects.
4-(2-(Methylthio)ethyl)phenol (TE-05)
- Structure: Phenol with a 2-(methylthio)ethyl (-CH₂CH₂SCH₃) group at position 4.
- Molecular Formula : C₉H₁₂OS.
- Key Differences: Extended alkyl chain introduces greater hydrophobicity and steric bulk. Applications: Isolated from Tabanus bivittatus; studied for anti-inflammatory properties .
4-[2-(Methylamino)ethoxy]phenol Hydrochloride
- Structure: Phenol with a 2-(methylamino)ethoxy (-OCH₂CH₂NHCH₃) group at position 4, as a hydrochloride salt.
- Molecular Formula: C₁₀H₁₆ClNO₂.
- Key Differences: Ethoxy linker increases spatial flexibility and solubility in polar solvents. The hydrochloride salt enhances ionic character, unlike the neutral target compound.
(4-(Methylamino)-2-(methylthio)pyrimidin-5-yl)methanol
- Structure: Pyrimidine ring with methylamino at position 4, methylthio at position 2, and a hydroxymethyl (-CH₂OH) group at position 5.
- Molecular Formula : C₇H₁₁N₃OS.
- Key Differences :
Structural and Functional Comparison Table
Key Research Findings
- Electronic Effects: The methylamino group at position 2 in the target compound donates electrons via resonance, while the methylthio group at position 4 withdraws electrons inductively. This dual effect creates a polarized aromatic system, enhancing reactivity in electrophilic substitutions .
- Biological Relevance: Compounds like TE-05 and 4-(methylamino)phenol sulfate demonstrate the importance of substituent positioning in bioactivity. TE-05’s anti-inflammatory properties highlight the role of alkylthio groups in natural products .
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